2-Morpholinol, 2-phenyl-3,5,5-trimethyl-, hydrochloride, cis-

• CAS No.: 103294-81-1
• Molecular Formula: C13H20ClNO2
• Molecular Weight: 257.75 g/mol
• IUPAC Name: (2R,3R)-3,5,5-trimethyl-2-phenylmorpholin-2-ol;hydrochloride
• InChI: InChI=1S/C13H19NO2.ClH/c1-10-13(15,11-7-5-4-6-8-11)16-9-12(2,3)14-10;/h4-8,10,14-15H,9H2,1-3H3;1H/t10-,13+;/m1./s1
• InChI Key: LXSYQDQLISMGBD-HTKOBJQYSA-N
• Isomeric SMILES: C[C@@H]1[C@](OCC(N1)(C)C)(C2=CC=CC=C2)O.Cl
• Canonical SMILES: CC1C(OCC(N1)(C)C)(C2=CC=CC=C2)O.Cl

Description

2-Morpholinol, 2-phenyl-3,5,5-trimethyl-, hydrochloride, cis- is a chemical compound with a complex structure that includes a morpholine ring, a phenyl group, and several methyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Morpholinol, 2-phenyl-3,5,5-trimethyl-, hydrochloride, cis- typically involves the reaction of morpholine with a phenyl-substituted ketone under specific conditions. The reaction is often carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired cis-configuration of the product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process often includes steps such as purification and crystallization to obtain the hydrochloride salt form of the compound .

Chemical Reactions Analysis

Types of Reactions

2-Morpholinol, 2-phenyl-3,5,5-trimethyl-, hydrochloride, cis- can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve specific solvents, temperatures, and pH levels to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

2-Morpholinol, 2-phenyl-3,5,5-trimethyl-, hydrochloride, cis- has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: This compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 2-Morpholinol, 2-phenyl-3,5,5-trimethyl-, hydrochloride, cis- involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2-Morpholinol, 2-(3-chlorophenyl)-3,5,5-trimethyl-, (2R,3R)-: This compound has a similar structure but includes a chlorophenyl group instead of a phenyl group.

2-Morpholinol, 2-phenyl-3,5,5-trimethyl-, hydrochloride, trans-: The trans-configuration of this compound differentiates it from the cis-configuration.

Uniqueness

2-Morpholinol, 2-phenyl-3,5,5-trimethyl-, hydrochloride, cis- is unique due to its specific cis-configuration, which can influence its chemical reactivity and biological activity. This configuration may result in different interactions with molecular targets compared to its trans-counterpart .